Cas no 2171307-63-2 (3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid)

• Product Name: 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
• CAS No: 2171307-63-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6077324
• PubChem ID: 165582512
• Update Time: 2025-06-15

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
• 3-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid
• 2171307-63-2
• EN300-1574629

• Inchi： 1S/C26H32N2O5/c1-3-17(13-25(30)31)15-27-24(29)14-18(4-2)28-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,3-4,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,18-/m1/s1
• InChI Key： VUJYRWKBLZENSL-QRWMCTBCSA-N
• SMILES： O(C(N[C@H](CC)CC(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid

Comprehensive Overview of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171307-63-2)

The compound 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171307-63-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biopharmaceutical research. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their role in creating therapeutic peptides, antibody-drug conjugates (ADCs), and targeted drug delivery systems.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and cancer immunotherapy. The 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid is particularly valuable for introducing non-natural amino acids into peptide chains, enhancing stability and bioavailability. Its carboxylic acid moiety allows for further functionalization, enabling conjugation with nanoparticles, fluorescent probes, or biomolecules—key topics in Google Scholar and PubMed trending searches.

The CAS No. 2171307-63-2 compound is also pivotal in proteomics and structural biology, where its chiral center (3R configuration) ensures precise stereochemical control. This aligns with the growing interest in enantioselective synthesis and green chemistry, as industries seek sustainable methods to reduce waste. Laboratories often inquire about its HPLC purity, storage conditions, and solubility data—frequently asked questions in research forums and chemical databases like SciFinder.

Another hot topic linked to this compound is its application in click chemistry and bioorthogonal reactions, which are revolutionizing in vivo imaging and diagnostics. The Fmoc group can be selectively deprotected under mild conditions, making it compatible with sensitive biomolecules. This versatility has spurred discussions in Reddit chemistry threads and LinkedIn biotech groups, particularly regarding its use in COVID-19 vaccine adjuvant development and mRNA therapeutics.

From a commercial perspective, suppliers highlight its role in high-throughput screening (HTS) and combinatorial chemistry. The compound’s MSDS (Material Safety Data Sheet) and technical specifications are often requested to ensure compliance with GMP standards. As the global peptide market is projected to exceed $50 billion by 2025, CAS No. 2171307-63-2 remains a staple in contract research organizations (CROs) and academic labs.

In summary, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid exemplifies the intersection of cutting-edge science and industrial demand. Its relevance to AI-driven drug design, CRISPR-based therapies, and next-gen biologics ensures its prominence in both peer-reviewed journals and patent filings. For researchers, understanding its structure-activity relationships (SAR) and scalable synthesis routes is essential to harness its full potential.